Cas no 1105228-74-7 (N-benzyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide)

• Product Name: N-benzyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
• CAS No: 1105228-74-7
• MF: C₂₅H₂₁FN₂O₃S₂
• MW: 480.574247121811
• CID: 5388034
• Update Time: 2025-10-31

N-benzyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-[(4-fluorophenyl)-methylsulfamoyl]-4-phenylthiophene-2-carboxamide
• N-benzyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

• Inchi： 1S/C25H21FN2O3S2/c1-28(21-14-12-20(26)13-15-21)33(30,31)24-22(19-10-6-3-7-11-19)17-32-23(24)25(29)27-16-18-8-4-2-5-9-18/h2-15,17H,16H2,1H3,(H,27,29)
• InChI Key： DKKKTDFXTIHCMX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C1=CC=C(F)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-benzyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

N-Benzyloxycarbonyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide: A Comprehensive Overview

N-Benzyloxycarbonyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide is a highly specialized organic compound with the CAS number 1105228-74-7. This compound belongs to the class of sulfonamides and features a thiophene ring system, which is a five-membered heterocyclic aromatic compound containing sulfur. The molecule's structure incorporates a benzyl group, a fluorophenyl moiety, and a methyl group, all of which contribute to its unique chemical properties and potential applications in various fields.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the thiophene ring makes this compound particularly interesting due to its potential for electronic applications. Recent studies have highlighted the importance of thiophene-containing compounds in the development of organic semiconductors and optoelectronic devices. For instance, researchers have demonstrated that thiophene derivatives can exhibit excellent charge transport properties, making them suitable for use in field-effect transistors (FETs) and organic light-emitting diodes (OLEDs).

The fluorophenyl group in the molecule introduces electron-withdrawing effects, which can significantly influence the electronic properties of the compound. This feature has been exploited in various drug design strategies, where electron-withdrawing groups are often used to modulate the activity of bioactive molecules. Recent advancements in medicinal chemistry have shown that sulfonamide-containing compounds can act as inhibitors of certain enzymes, such as kinases and proteases, making them promising candidates for therapeutic applications.

In addition to its electronic and pharmacological properties, this compound also exhibits interesting optical properties. The conjugated system within the molecule allows for strong absorption in the visible region of the spectrum, which could be harnessed in applications such as sensors and imaging agents. Recent research has focused on the development of fluorescent sensors based on thiophene derivatives, with particular emphasis on their ability to detect heavy metal ions and other environmental pollutants.

From a synthetic perspective, the preparation of this compound requires precise control over reaction conditions to ensure high yields and purity. The use of protecting groups, such as the benzyl oxycarbonyl (Cbz) group, plays a critical role in controlling reactivity during intermediate steps. The Cbz group is commonly employed in peptide synthesis to protect amino groups during complex multi-component reactions.

Moreover, this compound's structure suggests potential for further functionalization. By modifying substituents on the thiophene ring or altering the sulfonamide group, chemists can tailor the compound's properties for specific applications. For example, introducing additional electron-donating or withdrawing groups could modulate electronic characteristics or enhance solubility in various solvents.

In conclusion, N-benzyl-3-[(4-fluorophenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide represents a versatile platform for exploring new materials and therapeutic agents. Its unique combination of structural features makes it an attractive target for researchers across multiple disciplines. As advancements in synthetic methodologies continue to evolve, it is anticipated that this compound will find even more diverse applications in fields ranging from electronics to medicine.